Cas no 2763777-77-9 (1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride)

• Product Name: 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride
• CAS No: 2763777-77-9
• MF: C₁₀H₁₉Cl₂N₃
• MW: 252.183960199356
• CID: 5559207
• PubChem ID: 165996857
• Update Time: 2025-06-14

1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37360956
• 2763777-77-9
• 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride

• Inchi： 1S/C10H17N3.2ClH/c1-8(2)13-10(5-7-12-13)9-4-3-6-11-9;;/h5,7-9,11H,3-4,6H2,1-2H3;2*1H
• InChI Key： GJGXATAKTSQJIN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC1C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 251.0956030g/mol
• Monoisotopic Mass: 251.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride

Comprehensive Overview of 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride (CAS No. 2763777-77-9)

The compound 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride (CAS No. 2763777-77-9) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole core substituted with pyrrolidine and isopropyl groups, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapy.

In recent years, the demand for small-molecule inhibitors and bioactive compounds has surged, driven by advancements in high-throughput screening and computational chemistry. The 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride stands out due to its dual functional groups, which enhance its solubility and bioavailability. These properties are critical for drug formulation and delivery systems, topics frequently searched by professionals in the field.

The synthesis of CAS No. 2763777-77-9 involves multi-step organic reactions, including cyclization and salt formation, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure, ensuring compliance with Good Manufacturing Practices (GMP). This rigorous quality control is essential for applications in preclinical studies and clinical trials, where consistency and reproducibility are paramount.

One of the most searched questions in the context of pyrazole derivatives is their role in neurological disorders and metabolic diseases. Preliminary studies suggest that 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride may interact with G-protein-coupled receptors (GPCRs), a hot topic in neuroscience research. Its potential to cross the blood-brain barrier further amplifies its relevance in developing treatments for conditions like Parkinson’s disease and depression.

From an industrial perspective, the scalability of producing CAS No. 2763777-77-9 is a key consideration. Innovations in green chemistry and catalytic processes have reduced the environmental footprint of its synthesis, addressing growing concerns about sustainable manufacturing. This aligns with the broader shift toward eco-friendly pharmaceuticals, a trend heavily discussed in academic and corporate circles.

In summary, 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride represents a promising candidate for future therapeutic applications. Its structural features, combined with its pharmacokinetic and pharmacodynamic properties, position it at the forefront of medicinal chemistry innovation. As research progresses, this compound may unlock new avenues for treating complex diseases, making it a focal point for both scientists and investors.